(Z)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-2-buten-1-one
(Z)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-2-buten-1-one
Brand Name:
Vulcanchem
CAS No.:
23726-92-3
VCID:
VC20807396
InChI:
InChI=1S/C13H20O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5,7H,6,8-9H2,1-4H3/b7-5-
SMILES:
CC=CC(=O)C1=C(CCCC1(C)C)C
Molecular Formula:
C13H20O
Molecular Weight:
192.3 g/mol
(Z)-1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-2-buten-1-one
CAS No.: 23726-92-3
Cat. No.: VC20807396
Molecular Formula: C13H20O
Molecular Weight: 192.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 23726-92-3 |
|---|---|
| Molecular Formula | C13H20O |
| Molecular Weight | 192.3 g/mol |
| IUPAC Name | (Z)-1-(2,6,6-trimethylcyclohexen-1-yl)but-2-en-1-one |
| Standard InChI | InChI=1S/C13H20O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5,7H,6,8-9H2,1-4H3/b7-5- |
| Standard InChI Key | BGTBFNDXYDYBEY-ALCCZGGFSA-N |
| Isomeric SMILES | C/C=C\C(=O)C1=C(CCCC1(C)C)C |
| SMILES | CC=CC(=O)C1=C(CCCC1(C)C)C |
| Canonical SMILES | CC=CC(=O)C1=C(CCCC1(C)C)C |
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